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Compound of Interest

Compound Name: 4-Bromo-1-butanol

Cat. No.: B1194514 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for 4-Bromo-1-butanol, including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans.

Chemical Identifier and Properties:

Property Value

Chemical Name 4-Bromo-1-butanol

CAS Number 33036-62-3

Molecular Formula C4H9BrO[1][2][3]

Molecular Weight 153.02 g/mol [3]

Appearance Clear, colorless to brown liquid[4][5]

Boiling Point 56-58°C[4]

Density 1.68 g/cm³[4]

Flash Point 7°C[4]
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Proper selection and use of PPE are critical to minimize exposure and ensure safety when

handling 4-Bromo-1-butanol.

PPE Category Specifications and Requirements

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[6][7]

Skin Protection

- Gloves: Handle with chemical-impermeable

gloves that satisfy EU Directive 89/686/EEC and

the EN 374 standard. Inspect gloves before

each use.[6] - Clothing: Wear fire/flame-resistant

and impervious clothing.[6]

Respiratory Protection

If exposure limits are exceeded or irritation

occurs, use a full-face respirator.[6] A

NIOSH/MSHA or European Standard EN 149

approved respirator is recommended.[7]

Operational and Disposal Plan
A systematic approach to handling, storage, and disposal is essential for maintaining a safe

laboratory environment.

Handling Procedures
Ventilation: Always handle 4-Bromo-1-butanol in a well-ventilated area, such as a chemical

fume hood.[4][6][8]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[6][8][9] Use non-sparking tools and explosion-proof electrical equipment.[1][6][8][9]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[6][8][9]

Personal Hygiene: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in

the work area.[9]
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Storage Plan
Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6][8]

[9]

Temperature: Some sources recommend storage in a freezer at -20°C.[2][4][10]

Incompatibilities: Store away from incompatible materials and foodstuff containers.[6][8]

Spill Response
Evacuate and Ventilate: Evacuate personnel from the spill area and ensure adequate

ventilation. Remove all sources of ignition.[6]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[6]

Cleanup: Absorb the spill with inert, non-combustible material (e.g., sand, earth, vermiculite).

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[1][6][8]

Disposal Protocol
Dispose of 4-Bromo-1-butanol and any contaminated materials at an approved waste

disposal facility.[1][9] Adhere to all local, state, and federal regulations for hazardous waste

disposal.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 4-Bromo-1-butanol
from receipt to disposal.
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Receiving
- Verify container integrity

- Check label

Storage
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from ignition sources

Pre-Use Preparation
- Review SDS

- Don appropriate PPE
- Ensure fume hood is operational

Handling & Use
- Use in fume hood
- Ground equipment

- Use non-sparking tools

Spill Response (If necessary)
- Evacuate and ventilate

- Contain and absorb
- Collect for disposal

Post-Use
- Tightly seal container

- Return to proper storage

Waste Disposal
- Collect in labeled, sealed container

- Dispose via approved hazardous waste facility

Return to Storage

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Bromo-1-butanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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